Cas no 1398507-87-3 ((R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile)

• Product Name: (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile
• CAS No: 1398507-87-3
• MF: C₁₆H₁₄N₄
• MW: 262.30916261673
• CID: 4823783
• Update Time: 2025-10-28

(R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-AMINOETHYL)-1-PHENYL-1H-BENZO[D]IMIDAZOLE-6-CARBONITRILE
• (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile

• Inchi： 1S/C16H14N4/c1-11(18)16-19-14-8-7-12(10-17)9-15(14)20(16)13-5-3-2-4-6-13/h2-9,11H,18H2,1H3/t11-/m1/s1
• InChI Key： WWZLYSBJNRDGFZ-LLVKDONJSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=C(C#N)C=CC=2N=C1[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: 2.1
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile

Introduction to (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile (CAS No. 1398507-87-3)

The compound (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile, identified by its CAS number 1398507-87-3, is a sophisticated molecule with significant potential in the field of pharmaceutical research and development. This heterocyclic compound belongs to the benzo[D]imidazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The presence of a nitrile group and an optically active amine moiety makes this compound particularly intriguing for further investigation.

In recent years, there has been a growing interest in benzo[D]imidazole derivatives due to their demonstrated efficacy in various therapeutic areas. The structural features of this compound, including the 1-aminoethyl side chain and the phenyl ring, contribute to its unique chemical properties and biological interactions. These features have prompted researchers to explore its potential as a lead compound in the development of new drugs targeting a range of diseases.

One of the most compelling aspects of (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile is its stereochemistry. The (R) configuration of the amine group introduces a specific three-dimensional arrangement that can significantly influence its biological activity. This chirality is crucial in pharmaceuticals, as it can affect how the compound interacts with biological targets, including enzymes and receptors. The precise stereochemical control over such molecules is a testament to the advancements in synthetic chemistry, which now allows for the precise construction of complex molecular architectures.

Recent studies have highlighted the importance of benzo[D]imidazole derivatives in drug discovery. For instance, researchers have explored their potential as inhibitors of various enzymes involved in metabolic pathways associated with diseases such as cancer and inflammation. The nitrile group in this compound can serve as a pharmacophore, facilitating interactions with specific binding sites on target proteins. Additionally, the phenyl ring can enhance lipophilicity, improving the compound's ability to cross cell membranes and reach its target site effectively.

The 1-aminoethyl side chain adds another layer of complexity to this molecule, offering opportunities for further functionalization. This moiety can participate in hydrogen bonding or form salt bridges with biological targets, potentially increasing binding affinity and selectivity. Such interactions are critical for designing molecules that exhibit high efficacy while minimizing side effects.

In the context of current research trends, (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile aligns well with the growing emphasis on structure-based drug design. High-throughput screening and computational modeling techniques have enabled researchers to rapidly identify promising candidates like this one. By leveraging these tools, scientists can optimize the compound's properties to enhance its pharmacological profile.

Furthermore, the benzo[D]imidazole scaffold has shown promise in addressing neurological disorders. Some derivatives have been found to modulate neurotransmitter systems, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of structural elements in (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile positions it as a valuable candidate for further exploration in this area.

From a synthetic chemistry perspective, this compound exemplifies the ingenuity required to develop complex molecular frameworks. The synthesis involves multiple steps, including functional group transformations and stereocontrolled reactions, showcasing the capabilities of modern organic synthesis methodologies. These advancements are essential for producing molecules with tailored properties for pharmaceutical applications.

As research continues to uncover new biological activities and therapeutic potentials of benzo[D]imidazole derivatives, compounds like (R)-2-(1-Aminoethyl)-1-phenyl-1H-benzo[D]imidazole-6-carbonitrile will undoubtedly play a significant role in shaping future drug development strategies. Their unique structural features and versatile reactivity make them indispensable tools for medicinal chemists striving to create innovative treatments for human diseases.